Corydalis yanhusuo
Plant Description
Corydalis yanhusuo, commonly known as Yan Hu Suo, is a perennial herbaceous plant highly valued in traditional Chinese medicine. Its rhizomes are rich in isoquinoline alkaloids, notably dehydrocorydaline, tetrahydropalmatine (THP), and protopine. These phytochemicals confer significant analgesic, anti-inflammatory, and sedative properties, primarily by modulating dopamine and opioid receptors. Traditionally used for pain relief, particularly visceral pain, and to promote blood circulation, it is a subject of ongoing pharmacological research for its diverse therapeutic potential.
Geographic Distribution
Primarily distributed in northeastern, northern, northwestern, eastern, and central China, including provinces like Heilongjiang, Jilin, Liaoning, Inner Mongolia, Hebei, Shanxi, Shaanxi, Gansu, Shandong, Jiangsu, Zhejiang, Anhui, Jiangxi, Henan, Hubei, and Hunan.
